Cas no 13618-29-6 (2-cyclobutanecarbonylcyclohexan-1-one)

• Product Name: 2-cyclobutanecarbonylcyclohexan-1-one
• CAS No: 13618-29-6
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 5959263
• PubChem ID: 129899434
• Update Time: 2025-06-08

2-cyclobutanecarbonylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutanecarbonylcyclohexan-1-one
• EN300-1127613
• AKOS032952841
• 13618-29-6

• Inchi： 1S/C11H16O2/c12-10-7-2-1-6-9(10)11(13)8-4-3-5-8/h8-9H,1-7H2
• InChI Key： OUBXUDRMZBCGIT-UHFFFAOYSA-N
• SMILES： O=C(C1C(CCCC1)=O)C1CCC1

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų

Additional information on 2-cyclobutanecarbonylcyclohexan-1-one

Professional Introduction to Compound with CAS No. 13618-29-6 and Product Name: 2-cyclobutanecarbonylcyclohexan-1-one

The compound identified by the CAS number 13618-29-6 and the product name 2-cyclobutanecarbonylcyclohexan-1-one represents a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, featuring a unique structural framework, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of both cyclobutane and cyclohexane moieties in its structure imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the study of heterocyclic compounds has seen considerable advancements, particularly in understanding their role as pharmacophores in drug design. The 2-cyclobutanecarbonylcyclohexan-1-one molecule, with its fused ring system, is no exception. Researchers have been exploring its reactivity and how it can be modified to produce derivatives with enhanced biological activity. The cyclobutanecarbonyl group serves as a versatile handle for further functionalization, allowing chemists to introduce various substituents that could improve drug-like properties such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. The structural motif of 2-cyclobutanecarbonylcyclohexan-1-one has been incorporated into several lead compounds that are currently under investigation for their therapeutic potential. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymatic targets, making them attractive candidates for further development into novel drugs. The cyclohexanone part of the molecule can be particularly important in modulating electronic properties and steric interactions, which are critical factors in determining the binding affinity of a drug molecule to its target.

The synthesis of 2-cyclobutanecarbonylcyclohexan-1-one itself is an intriguing challenge that has prompted innovation in synthetic methodologies. Modern techniques such as transition metal-catalyzed reactions and organometallic chemistry have been employed to streamline its preparation. These approaches not only improve yield but also allow for greater control over regioselectivity and stereoselectivity, which are essential for producing enantiomerically pure compounds that exhibit optimal biological activity. The ability to access this core structure efficiently is a testament to the progress being made in synthetic organic chemistry.

Recent research has also highlighted the importance of computational methods in understanding the behavior of complex molecules like 2-cyclobutanecarbonylcyclohexan-1-one. Molecular modeling and quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These computational tools are invaluable for predicting how the compound will interact with biological targets and for guiding experimental efforts towards optimizing its properties. By integrating experimental data with theoretical predictions, researchers can accelerate the discovery process and identify promising candidates for further investigation.

The pharmaceutical industry has always been keen on exploring novel chemical entities that could lead to breakthrough therapies. The unique structural features of 2-cyclobutanecarbonylcyclohexan-1-one make it an appealing scaffold for drug discovery programs. Its ability to undergo diverse transformations allows for the creation of a wide array of derivatives, each with the potential to address different therapeutic needs. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing targeted therapies for complex diseases.

Moreover, the environmental impact of chemical synthesis is another area where advancements are being made. Green chemistry principles are being applied to develop more sustainable methods for producing 2-cyclobutanecarbonylcyclohexan-1-one and its derivatives. Techniques such as catalytic asymmetric synthesis and solvent-free reactions are being explored to minimize waste and reduce energy consumption. These efforts align with global initiatives aimed at promoting sustainable practices in the chemical industry, ensuring that future developments are both effective and environmentally responsible.

In conclusion, 2-cyclobutanecarbonylcyclohexan-1-one (CAS No. 13618-29-6) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, coupled with recent advancements in synthetic chemistry and computational methods, make it a compelling subject for further study. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of innovation in organic chemistry and drug discovery.